N1-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C14H16N2O4S/c1-9-4-5-12(20-9)11(17)8-16-14(19)13(18)15-7-10-3-2-6-21-10/h2-6,11,17H,7-8H2,1H3,(H,15,18)(H,16,19)
• InChI Key: NYHFEFXQCXYSQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CNC(=O)C(=O)NCC2=CC=CS2)O
• Molecular Formula: C14H16N2O4S
• Molecular Weight: 308.35 g/mol

Description

“N1-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide” is an organic compound containing functional groups such as furan, thiophene, and oxalamide. Furan is a heterocyclic compound with a 5-membered aromatic ring and four carbon atoms and one oxygen. Thiophene is a similar heterocyclic compound where the ring contains four carbon atoms and a sulfur atom. Oxalamide is a functional group containing a carbonyl (C=O), amine (NH2), and ether (R-O-R’) groups.

Molecular Structure Analysis

The molecular structure analysis would involve understanding the spatial arrangement of the atoms in the molecule and the bonds between them. This typically involves techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of the functional groups present in the molecule. For example, the oxalamide group might undergo hydrolysis under acidic or basic conditions to yield an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with different chemical reagents.

Scientific Research Applications

Catalysis and Organic Synthesis

• Protodeboronation : Pinacol boronic esters, including this compound, serve as valuable building blocks in organic synthesis. While functionalizing deboronation of alkyl boronic esters is well-established, protodeboronation remains less explored. Recent research has reported catalytic protodeboronation of primary, secondary, and tertiary alkyl boronic esters using a radical approach. This method enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. .
• Suzuki–Miyaura Coupling : Boronic esters, including pinacol boronic esters, play a crucial role in Suzuki–Miyaura coupling reactions, facilitating the formation of C–C bonds. .

Medicinal Chemistry and Drug Development

• Antioxidant Potential : Although specific studies on this compound are scarce, related benzamides have been synthesized and evaluated for antioxidant activity. .

Biological Activity and Pharmacology

• Imidazole Moiety : The imidazole-containing part of this compound may contribute to its biological activity. Imidazoles are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects. .

Natural Product Synthesis

• Total Synthesis of Natural Products : Protodeboronation has been employed in the formal total synthesis of natural products such as δ-®-coniceine and indolizidine 209B. .

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This might include exploring its reactivity, stability, and possible uses in various fields such as materials science, pharmaceuticals, or agrochemicals.